Cas no 710-25-8 (2-Propenamide,3-(5-nitro-2-furanyl)-)

2-Propenamide,3-(5-nitro-2-furanyl)- structure
710-25-8 structure
Product Name:2-Propenamide,3-(5-nitro-2-furanyl)-
CAS No:710-25-8
MF:C7H6N2O4
MW:182.133541584015
CID:564539
PubChem ID:6433211
Update Time:2025-04-19

2-Propenamide,3-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,3-(5-nitro-2-furanyl)-
    • 2-(5-nitrofuran-2-yl)prop-2-enamide
    • 5-NITRO-2-FURYLACRYLAMIDE
    • (2E)-3-(5-Nitro-2-furyl)acrylamide
    • 2-propenamide, 3-(5-nitro-2-furanyl)-, (2E)-
    • 710-25-8
    • 3-(5-Nitro-2-furyl)acrylamide
    • CCRIS 1198
    • 5-Nitro-2-furanacrylamide
    • (E)-3-(5-nitrofuran-2-yl)prop-2-enamide
    • 2-FURANACRYLAMIDE, 5-NITRO-
    • CHEBI:34891
    • Z-Furan
    • SCHEMBL13174658
    • 2-Propenamide, 3-(5-nitro-2-furanyl)-
    • AKOS006243271
    • Q27116312
    • Acrylamide, 3-(5-nitro-2-furyl)-
    • (2E)-3-(5-nitro-2-furyl)-2-propenamide
    • DTXSID80879059
    • 3-(5-Nitro-2-furyl)-2-propenamide
    • 3-(5-Nitro-2-furanyl)-2-propenamide
    • Inchi: 1S/C7H6N2O4/c8-6(10)3-1-5-2-4-7(13-5)9(11)12/h1-4H,(H2,8,10)/b3-1+
    • InChI Key: IZFMIIGMIPRYKL-HNQUOIGGSA-N
    • SMILES: O1C(=CC=C1/C=C/C(N)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.03278
  • Monoisotopic Mass: 182.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 102A^2

Experimental Properties

  • Density: 1.5181 (rough estimate)
  • Boiling Point: 315.51°C (rough estimate)
  • Flash Point: 209.8°C
  • Refractive Index: 1.5880 (estimate)
  • PSA: 99.37
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